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Cat. No.: B1611100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metabolic flux analysis (MFA) using stable isotope tracers is a cornerstone technique for

elucidating the intricate network of metabolic pathways within biological systems. DL-Aspartic
acid-13C1, a stable isotope-labeled version of the non-essential amino acid aspartic acid,

serves as a powerful tool for tracing the flow of carbon atoms through central carbon

metabolism. Its application provides critical insights into cellular physiology, disease

mechanisms, and the impact of therapeutic interventions.

Aspartic acid is a key metabolite, participating in numerous fundamental biochemical

processes. It is a building block for protein synthesis, a precursor for other amino acids, and a

crucial intermediate in the citric acid (TCA) cycle and the urea cycle. By introducing DL-
Aspartic acid-13C1 into a biological system, researchers can track the incorporation of the

13C label into downstream metabolites, thereby quantifying the flux through various metabolic

pathways. This approach is invaluable for understanding metabolic reprogramming in cancer,

identifying novel drug targets, and optimizing bioprocesses.

These application notes provide a comprehensive guide to designing and conducting

metabolomics experiments using DL-Aspartic acid-13C1, from cell culture and sample

preparation to data analysis and interpretation.
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Key Applications
Cancer Metabolism Research: Investigate the altered metabolic pathways in cancer cells,

such as increased reliance on anaplerotic pathways to fuel the TCA cycle.

Drug Discovery and Development: Assess the metabolic effects of drug candidates on target

and off-target pathways.

Neurobiology: Study neurotransmitter metabolism and its role in neurological disorders.

Bioprocess Optimization: Enhance the production of therapeutic proteins and other

biomolecules by understanding and engineering cellular metabolism.

Experimental Workflow
The overall workflow for a metabolomics experiment using DL-Aspartic acid-13C1 involves

several key stages, from initial cell culture to the final analysis of metabolic fluxes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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